3-(Aminomethyl)-1-N-Boc-aniline
Overview
Description
3-(Aminomethyl)-1-N-Boc-aniline, also known as N-Boc-3-aminomethyl aniline and Boc-3-aminomethylaminobenzenemethanol, is an amine-containing compound with a wide range of uses in scientific research. It is a precursor for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. In addition, it has been used in the synthesis of peptides, peptidomimetics, and amino acids. It is also used as an intermediate in the synthesis of amines and other organic compounds.
Scientific Research Applications
Catalysis and Synthesis
3-(Aminomethyl)-1-N-Boc-aniline plays a significant role in catalysis and synthesis. For instance, it is used in the N-tert-butyloxycarbonylation (N-Boc) of various amines, a process catalyzed by ionic liquids, facilitating the conversion of halogenated aniline and amino alcohols to their corresponding N-Boc derivatives (Chinnappan et al., 2013). Additionally, it is involved in the construction of heterocycles and tryptamines, contributing to the synthesis of novel compounds (Nicolaou et al., 2009).
Organic Chemistry and Polymer Science
In organic chemistry and polymer science, this compound is employed in various reactions. It's used in the Photo-Fries rearrangement of anilides to create compounds useful for preparing benzocondensed heterocycles (Ferrini et al., 2006). Moreover, it plays a role in protein microsequencing and the development of novel protein sequencing methods (L'italien & Kent, 1984).
Pharmaceutical and Medicinal Chemistry
In pharmaceutical and medicinal chemistry, this compound is integral in synthesizing various compounds. It is used in the synthesis and characterization of N,N′-bis(diphenylphosphino)-2-(aminomethyl)aniline derivatives, with applications in catalyzing Heck and Suzuki cross-coupling reactions (Aydemir et al., 2009). It's also involved in creating primary alkylamines and anilines via Ir(III)-catalyzed C–H amidation (Kim et al., 2016).
Material Science and Electrochemistry
This chemical is also significant in material science and electrochemistry. For example, it's utilized in the potentiometric detection of saccharides using poly(aniline boronic acid), demonstrating its role in developing novel sensor technologies (Shoji & Freund, 2002).
properties
IUPAC Name |
tert-butyl N-[3-(aminomethyl)phenyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-12(2,3)16-11(15)14-10-6-4-5-9(7-10)8-13/h4-7H,8,13H2,1-3H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXQNEOIMZVWHQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=CC(=C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80373385 |
Source
|
| Record name | 3-(Aminomethyl)-1-N-Boc-aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80373385 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
205318-52-1 |
Source
|
| Record name | 3-(Aminomethyl)-1-N-Boc-aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80373385 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(Aminomethyl)aniline, 1-BOC protected | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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